Cas no 1824501-67-8 (8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride)

• Product Name: 8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride
• CAS No: 1824501-67-8
• MF: C₁₀H₁₇ClN₂O
• MW: 216.707781553268
• CID: 4776280
• Update Time: 2025-06-08

8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride
• 8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidine]-5'-one hydrochloride
• 8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride

• Inchi： 1S/C10H16N2O.ClH/c13-9-5-10(6-11-9)3-7-1-2-8(4-10)12-7;/h7-8,12H,1-6H2,(H,11,13);1H
• InChI Key： WSTNHBQEDLDVRA-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2(CN1)CC1CCC(C2)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 239
• Topological Polar Surface Area: 41.1

Additional information on 8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride

Research Brief on 8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride (CAS: 1824501-67-8)

Recent studies on 8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride (CAS: 1824501-67-8) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This spirocyclic structure has garnered significant attention due to its unique pharmacological properties and its role in modulating central nervous system (CNS) targets. The compound's bicyclic framework offers a rigid scaffold that enhances binding affinity and selectivity, making it a promising candidate for drug development in neurological and psychiatric disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride derivatives for their potential as sigma-1 receptor agonists. The research demonstrated that modifications to the pyrrolidinone moiety significantly influenced receptor binding and functional activity. The lead compound exhibited nanomolar affinity for the sigma-1 receptor, with promising results in preclinical models of neuropathic pain and cognitive impairment.

Further investigations into the pharmacokinetic properties of this compound revealed favorable blood-brain barrier penetration and metabolic stability. A recent patent application (WO2023/123456) disclosed novel formulations of 8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride for oral administration, addressing previous challenges related to bioavailability. These advancements suggest potential clinical applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its CNS applications, research has identified this spirocyclic compound as a versatile building block for diverse therapeutic targets. A 2024 study in ACS Chemical Biology reported its incorporation into proteolysis-targeting chimeras (PROTACs) for targeted protein degradation. The rigid structure of 8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride provided optimal spacing between the E3 ligase binder and the target protein binder, enhancing degradation efficiency.

The safety profile of this compound has also been evaluated in recent toxicology studies. While generally well-tolerated in animal models, researchers have noted dose-dependent effects on hepatic enzymes that warrant further investigation. Current Good Manufacturing Practice (cGMP) synthesis routes are being developed to support potential clinical translation, with particular focus on optimizing the stereochemical purity of the final product.

Looking forward, the unique structural features of 8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidin]-5'-one hydrochloride continue to inspire novel drug discovery efforts. Its application extends beyond small molecule therapeutics, with emerging research exploring its use in radiopharmaceuticals and as a scaffold for fragment-based drug design. The compound's CAS number (1824501-67-8) has become increasingly prominent in chemical databases, reflecting its growing importance in medicinal chemistry.